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Compound of Interest

Compound Name: ML-792

Cat. No.: B609176 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with ML-
792, a potent and selective inhibitor of the SUMO-activating enzyme. Adherence to these

guidelines is critical for ensuring laboratory safety and maintaining the integrity of your

research.

Essential Safety and Handling Precautions
While a specific, comprehensive Safety Data Sheet (SDS) for ML-792 is not publicly available,

the following precautions are based on information for similar laboratory chemicals and should

be strictly followed. ML-792 is for research use only and not for human or veterinary use.

Personal Protective Equipment (PPE):

A quantitative summary of recommended PPE is provided below.
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PPE Category Item Specification

Eye Protection Safety Glasses Must be worn at all times.

Goggles

Recommended when handling

larger quantities or if there is a

splash hazard.

Hand Protection Gloves
Nitrile or other chemical-

resistant gloves are required.

Body Protection Lab Coat
A standard laboratory coat is

mandatory.

Chemical-Resistant Apron
Recommended when handling

larger quantities.

Respiratory Protection Fume Hood

All handling of solid ML-792

and preparation of stock

solutions should be performed

in a certified chemical fume

hood.

Storage and Stability:

Condition Temperature Duration

Solid -20°C 1 year

-80°C 2 years

Stock Solution (in DMSO) -20°C 1 year

-80°C 2 years

Store in a dry, dark place. Avoid repeated freeze-thaw cycles of stock solutions by preparing

aliquots.

Operational and Disposal Plan
Handling Procedures:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within a chemical fume hood by laying down absorbent bench paper.

Weighing: If working with the solid form, carefully weigh the required amount in the fume

hood. Avoid creating dust.

Solution Preparation: Follow the detailed experimental protocols below for preparing stock

solutions.

Spill Management: In case of a small spill, absorb the material with an inert absorbent

material (e.g., vermiculite, sand) and place it in a sealed container for disposal. For larger

spills, evacuate the area and contact your institution's environmental health and safety (EHS)

office.

Decontamination: Clean all surfaces and equipment that have come into contact with ML-
792 with an appropriate solvent (e.g., 70% ethanol), followed by soap and water.

Disposal Plan:

Solid Waste: All solid ML-792 waste and contaminated materials (e.g., weigh boats, pipette

tips, gloves) must be collected in a designated, sealed hazardous waste container.

Liquid Waste: All liquid waste containing ML-792, including unused stock solutions and

experimental media, must be collected in a designated, sealed hazardous waste container.

Do not pour down the drain.

Container Disposal: Empty containers that held ML-792 should be triple-rinsed with a

suitable solvent. The rinsate must be collected as hazardous liquid waste. After rinsing, the

container can be disposed of according to your institution's guidelines for decontaminated

lab waste.

Labeling and Storage of Waste: All hazardous waste containers must be clearly labeled with

the contents (including "ML-792"), the date, and the hazard classification (e.g., "Chemical

Waste"). Store waste in a designated, secure area until it is collected by your institution's

EHS office.

Experimental Protocols
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Preparation of a 10 mM Stock Solution in DMSO:[1]

This protocol details the preparation of a commonly used stock solution.

Materials:

ML-792 (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Methodology:

Calculate the required mass of ML-792 to prepare the desired volume of a 10 mM stock

solution. The molecular weight of ML-792 is 551.41 g/mol .

In a chemical fume hood, carefully weigh the calculated mass of ML-792 into a sterile

microcentrifuge tube or vial.

Add the appropriate volume of anhydrous DMSO to the tube or vial.

Cap the tube or vial securely and vortex until the solid is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution.

Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C.
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To aid in understanding the experimental workflow and the biological context of ML-792, the

following diagrams are provided.
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Click to download full resolution via product page

Caption: Workflow for the preparation of an ML-792 stock solution.
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Caption: The inhibitory effect of ML-792 on the SUMOylation signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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